![molecular formula C19H22N2O B5851034 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide](/img/structure/B5851034.png)
2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide is a chemical compound with potential applications in scientific research. This compound is also known as N-phenyl-2-(2-phenylethyl) isoquinoline-1-carboxamide and has been studied for its potential use in various fields of research.
Scientific Research Applications
2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide has potential applications in various fields of scientific research. This compound has been studied for its potential use as a ligand for dopamine receptors, which are involved in the regulation of various physiological processes such as movement, cognition, and emotion. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Parkinson's disease.
Mechanism of Action
The mechanism of action of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide involves its binding to dopamine receptors in the brain. This binding leads to the activation of intracellular signaling pathways, which in turn modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. The modulation of these neurotransmitters is believed to be responsible for the physiological and biochemical effects of this compound.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are related to its binding to dopamine receptors. This compound has been shown to increase the release of dopamine in the brain, which is associated with improved motor function and cognitive performance. It has also been shown to have antidepressant and anxiolytic effects, possibly through its modulation of serotonin and norepinephrine levels.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide in lab experiments include its potential as a ligand for dopamine receptors, which are involved in various physiological processes. This compound has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
For research on 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide include further studies on its potential as a ligand for dopamine receptors and its neuroprotective effects. This compound may also have potential applications in the treatment of other neurological disorders such as Alzheimer's disease and schizophrenia. Further research is needed to determine the safety and efficacy of this compound and to develop new derivatives with improved properties.
Synthesis Methods
The synthesis of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide involves the reaction of N-phenyl-2-(2-phenylethyl) isoquinoline-1-carboxamide with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.
properties
IUPAC Name |
2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-2-15-7-5-6-10-18(15)20-19(22)14-21-12-11-16-8-3-4-9-17(16)13-21/h3-10H,2,11-14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBZODDSQTKQZTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2CCC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.